Cas no 57918-64-6 (Benzene, 1-bromo-2-(2-phenylethyl)-)

Benzene, 1-bromo-2-(2-phenylethyl)- structure
57918-64-6 structure
Product Name:Benzene, 1-bromo-2-(2-phenylethyl)-
CAS No:57918-64-6
MF:C14H13Br
MW:261.157023191452
CID:4047136
PubChem ID:12269392
Update Time:2025-04-22

Benzene, 1-bromo-2-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-2-(2-phenylethyl)-
    • 1-(2-bromophenyl)-2-phenylethane
    • DB-375078
    • 1-Bromo-2-phenethylbenzene
    • 57918-64-6
    • 1-bromo-2-(2-phenylethyl)benzene
    • SCHEMBL5286289
    • BYHXJDDDSHSQKQ-UHFFFAOYSA-N
    • Inchi: 1S/C14H13Br/c15-14-9-5-4-8-13(14)11-10-12-6-2-1-3-7-12/h1-9H,10-11H2
    • InChI Key: BYHXJDDDSHSQKQ-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC=CC=C1CCC1=CC=CC=C1

Computed Properties

  • Exact Mass: 260.02006Da
  • Monoisotopic Mass: 260.02006Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 0Ų
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